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Compound of Interest

4-Fluoro-3-methylphenyl!
Compound Name:
Isocyanate

Cat. No.: B1334540

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 4-Fluoro-3-methylphenyl Isocyanate. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Chemical Safety and Hazard Information

4-Fluoro-3-methylphenyl Isocyanate is a hazardous chemical that requires careful handling.
The primary risks include flammability, acute toxicity if swallowed, in contact with skin, or if
inhaled, and the potential to cause skin, eye, and respiratory irritation. It is also a respiratory
sensitizer, meaning it can provoke asthma-like symptoms upon inhalation.

Physical and Chemical Properties:
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Property Value

Molecular Formula CsHeFNO

Molecular Weight 151.14 g/mol

Boiling Point 186 °C (lit.)

Density 1.172 g/mL at 25 °C (lit.)
Flash Point 57 °C (134.6 °F) - closed cup
Storage Temperature 2-8°C

Hazard Classifications:

Hazard Category
Flammable Liquids Category 3
Acute Toxicity (Oral) Category 4
Acute Toxicity (Dermal) Category 4
Acute Toxicity (Inhalation) Category 4
Skin Irritation Category 2
Eye Irritation Category 2
Respiratory Sensitization Category 1
Skin Sensitization Category 1

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)

(Source: GHS Classifications)

Personal Protective Equipment (PPE)

The use of appropriate PPE is the last line of defense against exposure and must be worn at all
times when handling this chemical.[1][2]
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Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and a face shield are

required.

Skin Protection

A lab coat must be worn. For hand protection,
chemical-resistant gloves such as nitrile or butyl
rubber are recommended.[3] Thinner latex

gloves are not suitable.[4]

Respiratory Protection

Work must be conducted in a certified chemical
fume hood.[2] If there is a risk of inhalation, a
respirator with a type ABEK (EN14387) filter is

necessary.

Operational Plan for Safe Handling

The following step-by-step protocol is designed to ensure the safe handling of 4-Fluoro-3-

methylphenyl Isocyanate from reception to use.

Experimental Workflow for Safe Handling:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1334540#personal-protective-equipment-for-
handling-4-fluoro-3-methylphenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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